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Introduction

Perfluamine, also known as perfluorotripropylamine, is a perfluorinated compound increasingly
utilized as a hydrophobic carrier fluid in microfluidic systems. Its unique properties, including
chemical inertness, biocompatibility, and distinct interfacial properties, make it a valuable tool
for a range of applications, from droplet-based microreactors to cell-based assays. This
document provides detailed application notes and protocols for the effective use of
perfluamine in microfluidics, with a focus on droplet generation, surface modification of
microfluidic devices, and considerations for biological applications.

Perfluamine's high density, low surface tension, and immiscibility with aqueous solutions
enable the stable formation of uniform droplets, which can serve as discrete reaction vessels
for high-throughput screening, single-cell analysis, and nanoparticle synthesis. Furthermore, its
ability to modify the surface properties of commonly used microfluidic materials like
polydimethylsiloxane (PDMS) is crucial for preventing wetting instabilities and ensuring smooth,
reproducible droplet generation.

However, it is important to note that perfluamine has been proposed as a Substance of Very
High Concern (SVHC) in Europe due to its potential persistence and bioaccumulative
properties.[1] Therefore, appropriate safety measures and disposal procedures, as outlined in
this document, must be strictly followed.
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Properties of Perfluamine

A thorough understanding of the physical and chemical properties of perfluamine is essential
for designing and optimizing microfluidic experiments. Key properties are summarized in the
table below.

Property

Value

Reference

Chemical Name

Perfluorotripropylamine

[2]

CAS Number 338-83-0 [3][4]
Molecular Formula CoF21N [31141[5]
Molecular Weight 521.07 g/mol [4115]
Appearance Colorless, odorless, clear liquid [6]
Density 1.822 g/cm3 at 25 °C 516171
Boiling Point 125-135 °C [41[8]
Melting Point -52 °C [4][6][8]

Kinematic Viscosity

0.8 mm?/s at 25 °C

[9]

Refractive Index

1.279 at 25 °C

(31518l

Solubility

Practically insoluble in water.
Slightly soluble in DMSO and
Methanol.

[4]18]

Applications in Microfluidics
Droplet Generation

Perfluamine is an excellent carrier fluid for generating stable and monodisperse aqueous
droplets in microfluidic devices. Its high hydrophobicity and low surface tension facilitate the
"pinch-off" of the aqueous phase into discrete droplets.

Key Considerations for Droplet Generation:
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o Flow Rates: The relative flow rates of the continuous (perfluamine) and dispersed
(aqueous) phases are critical in determining droplet size and generation frequency. Higher
continuous phase flow rates generally lead to smaller droplets generated at a higher
frequency.

o Channel Geometry: The design of the droplet generation junction (e.g., T-junction, flow-
focusing) significantly influences droplet formation.

o Surfactants: The addition of a biocompatible surfactant to the continuous phase is often
necessary to prevent droplet coalescence and ensure long-term stability. Fluorosurfactants
are typically used with fluorinated oils like perfluamine.

Experimental Protocol: Droplet Generation in a Flow-Focusing Device

This protocol describes the generation of aqueous droplets in a continuous phase of
perfluamine using a standard PDMS flow-focusing microfluidic device.

Materials:

o Perfluamine

e Biocompatible fluorosurfactant (e.g., 008-Fluorosurfactant)

e Agueous phase (e.g., cell culture medium, PCR mix)

o PDMS microfluidic device with a flow-focusing geometry

e Syringe pumps

e Microscope with a high-speed camera

Procedure:

o Prepare the continuous phase by dissolving the fluorosurfactant in perfluamine at the
desired concentration (e.g., 0.5-2% w/w).

o Prepare the aqueous dispersed phase.
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Prime the microfluidic device with the continuous phase to ensure all channel surfaces are
coated.

Load the continuous and dispersed phases into separate syringes and connect them to the
respective inlets of the microfluidic device using appropriate tubing.

Mount the device on the microscope stage.

Set the desired flow rates on the syringe pumps. A typical starting point is a continuous
phase flow rate of 10 uL/min and a dispersed phase flow rate of 1 uL/min.

Observe droplet formation at the flow-focusing junction and adjust flow rates to achieve the
desired droplet size and frequency.

Record images and videos for subsequent analysis of droplet size, monodispersity, and
generation rate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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